Cas no 183616-18-4 (3-(hydroxymethyl)cyclobutan-1-one)

3-(hydroxymethyl)cyclobutan-1-one Properties

Names and Identifiers

• 3-(Hydroxymethyl)cyclobutanone
• 3-?(Hydroxymethyl)?cyclobutanone
• 3-Hydroxymethyl cyclobutane-one
• 3-(hydroxymethyl)cyclobutan-1-one
• 3-(Hydroxymethyl)cyclobut...
• Cyclobutanone, 3-(hydroxymethyl)-
• 3-(Hydroxymethyl)cyclobutanone - H0725
• AMCB00031
• SBB054867
• 9616AA
• FCH888328
• DT1310
• RP08516
• PB17805
• EN001427
• OR308103
• ST1110780
• AB0089387
• AX8237940
• AM20070600
• M111079
• AKOS006306888
• 183616-18-4
• AS-50773
• EN300-317114
• 3-(hydroxymethyl)cyclobutanone
• SCHEMBL477524
• DTXSID60670329
• DA-25588
• SY025790
• J-510882
• MFCD11100969
• P11065
• CS-0045541
• 3-HydroxyMethyl cyclobutane-one
• 3-(HYDROXYMETHYL)CYCLOBUTAN-1-ONE
• 3-(Hydroxymethyl)cyclobutan-1-one90%
• +Expand

• MDL： MFCD11100969
• InChIKey： NPBDXRSQLIOUGJ-UHFFFAOYSA-N
• Inchi： 1S/C5H8O2/c6-3-4-1-5(7)2-4/h4,6H,1-3H2
• SMILES： O([H])C([H])([H])C1([H])C([H])([H])C(C1([H])[H])=O

Computed Properties

• Exact Mass: 100.052429g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.052429g/mol
• Monoisotopic Mass: 100.052429g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 7
• Complexity: 80.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.04220
• PSA: 37.30000
• Boiling Point: 205 ºC
• Flash Point: 81 ºC
• Density: 1.163

3-(hydroxymethyl)cyclobutan-1-one Security Information

3-(hydroxymethyl)cyclobutan-1-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%